1-(4-fluorophenyl)-4-[1-(4-methylbenzyl)-1H-benzimidazol-2-yl]pyrrolidin-2-one

• IUPAC Name: 1-(4-fluorophenyl)-4-[1-[(4-methylphenyl)methyl]benzimidazol-2-yl]pyrrolidin-2-one
• InChI: InChI=1S/C25H22FN3O/c1-17-6-8-18(9-7-17)15-29-23-5-3-2-4-22(23)27-25(29)19-14-24(30)28(16-19)21-12-10-20(26)11-13-21/h2-13,19H,14-16H2,1H3
• InChI Key: IMZZMLNTWLAHGC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=CC=CC=C3N=C2C4CC(=O)N(C4)C5=CC=C(C=C5)F
• Molecular Formula: C25H22FN3O
• Molecular Weight: 399.5 g/mol

Description

This compound is a pyrrolidin-2-one derivative. Pyrrolidin-2-ones are a class of organic compounds containing a pyrrolidin-2-one moiety, which consists of a pyrrolidine ring bearing a ketone at the 2-position.

Scientific Research Applications

Preclinical Pharmacology and Pharmacokinetics

The study of compounds like CERC-301, which is an N-methyl-D-aspartate (NMDA) receptor subunit 2B (GluN2B) antagonist, showcases the importance of understanding the pharmacodynamic and pharmacokinetic properties for clinical applications, particularly in major depressive disorder treatments. Such research aims to guide dose selection in clinical trials through a translational approach based on receptor occupancy, demonstrating the compound's efficacy and safety profile in preclinical models (Garner et al., 2015).

Metabolism and Disposition Studies

Research on compounds like SB-649868, an orexin 1 and 2 receptor antagonist, involves understanding their metabolism, disposition, and elimination processes in humans, highlighting the role of metabolite profiling in ensuring drug safety and efficacy for insomnia treatment (Renzulli et al., 2011).

Environmental Exposure

Studies on environmental exposure to various compounds, such as organophosphorus and pyrethroid pesticides, assess the risk and level of exposure in populations, including children. These studies are crucial for developing public health policies regarding the regulation and use of chemicals (Babina et al., 2012).

Human Biomonitoring

Research into human biomonitoring, such as the detection of lysmeral metabolites in urine, provides insights into the extent of human exposure to specific chemicals. This can help evaluate potential health risks and guide regulatory decisions to minimize exposure (Scherer et al., 2020).